Lead titanate

• IUPAC Name: dioxido(oxo)titanium;lead(2+)
• InChI: InChI=1S/3O.Pb.Ti/q;2*-1;+2
• InChI Key: NKZSPGSOXYXWQA-UHFFFAOYSA-N
• Canonical SMILES: [O-][Ti](=O)[O-].[Pb+2]
• Molecular Formula: PbTiO3, O3PbTi
• DSSTOX Substance ID: DTXSID1093963
• Molecular Weight: 303 g/mol
• Physical Description: Powder; [Sigma-Aldrich MSDS]
• CAS No.: 12060-00-3

Description

Lead titanate, also known as lead(II) titanate or lead titanium oxide, is an inorganic compound with the chemical formula PbTiO₃. It is a yellow powder that is insoluble in water and exhibits ferroelectric properties. This compound is a member of the perovskite family and is known for its high Curie temperature and significant piezoelectric and pyroelectric properties .

Mechanism of Action

Target of Action

Lead titanate (PbTiO3) is a technologically significant material due to its attractive optical and electrical properties . It is a typical ferroelectric crystal, analogous to the perovskite (ABO3) crystal structure . It exhibits ultrahigh pyroelectric coefficients, massive piezoelectric coefficients, and electromechanical coupling coefficients . The primary targets of this compound are therefore electrical and optical applications, where it can interact with electric fields and light.

Mode of Action

This compound interacts with its targets primarily through its ferroelectric and piezoelectric properties . At high temperatures, this compound adopts a cubic perovskite structure. At 760 K, the material undergoes a second-order phase transition to a tetragonal perovskite structure which exhibits ferroelectricity . This phase transition and the resulting ferroelectric properties are key to its mode of action.

Biochemical Pathways

It plays a crucial role in various technological applications, including the production of biofuel precursors . Its catalytic properties can influence chemical reactions involved in biofuel production.

Pharmacokinetics

It is a yellow powder that is insoluble in water .

Result of Action

The result of this compound’s action is primarily observed in its electrical and optical applications. For instance, it can be used in the production of ferroelectric and piezoelectric ceramics . Its ferroelectric properties make it useful in applications such as sensors, actuators, and memory devices .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pressure. For example, its phase transition from a cubic to a tetragonal perovskite structure occurs at high temperatures . Additionally, the annealing environment can influence the structural and ferroelectric properties of this compound thin films .

Preparation Methods

Synthetic Routes and Reaction Conditions: Lead titanate can be synthesized using various methods, including solid-state reaction, sol-gel process, and hydrothermal synthesis.

Solid-State Reaction: This method involves mixing lead oxide (PbO) and titanium dioxide (TiO₂) in stoichiometric amounts, followed by calcination at high temperatures (typically around 800-1000°C) to form this compound.

Sol-Gel Process: In this method, lead acetate and titanium isopropoxide are used as precursors.

Hydrothermal Synthesis: This involves reacting lead nitrate and titanium dioxide in an aqueous solution under high pressure and temperature conditions to form this compound.

Industrial Production Methods: Industrial production of this compound typically employs the solid-state reaction method due to its simplicity and cost-effectiveness. The process involves the following steps:

• Mixing lead oxide and titanium dioxide in stoichiometric ratios.
• Calcining the mixture at high temperatures to form this compound.
• Milling the calcined product to achieve the desired particle size .

Chemical Reactions Analysis

Lead titanate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form lead dioxide (PbO₂) and titanium dioxide (TiO₂) under specific conditions.

Reduction: this compound can be reduced to lead (Pb) and titanium dioxide (TiO₂) using reducing agents such as hydrogen gas.

Substitution: this compound can undergo substitution reactions where lead ions are replaced by other metal ions, such as lanthanum or barium, to form doped this compound compounds.

Common Reagents and Conditions:

Oxidation: Oxygen or air at elevated temperatures.

Reduction: Hydrogen gas or other reducing agents at high temperatures.

Substitution: Metal salts (e.g., lanthanum nitrate) in aqueous or solid-state reactions.

Major Products Formed:

Oxidation: Lead dioxide (PbO₂) and titanium dioxide (TiO₂).

Reduction: Lead (Pb) and titanium dioxide (TiO₂).

Substitution: Doped this compound compounds (e.g., lanthanum-doped this compound).

Scientific Research Applications

Lead titanate has a wide range of scientific research applications due to its unique properties:

Chemistry: Used as a catalyst in various chemical reactions and as a precursor for the synthesis of other lead-based compounds.

Biology: Employed in biosensors and bioimaging due to its piezoelectric properties.

Medicine: Utilized in medical devices such as ultrasound transducers and piezoelectric injectors.

Industry: Widely used in the production of capacitors, actuators, and sensors due to its high dielectric constant and ferroelectric properties.

Comparison with Similar Compounds

• Barium titanate (BaTiO₃)
• Lead zirconate titanate (Pb[ZrₓTi₁₋ₓ]O₃)
• Strontium titanate (SrTiO₃)

Customer Q & A

Q1: What is the chemical formula and molecular weight of lead titanate?

A1: this compound, a perovskite ferroelectric material, has the chemical formula PbTiO3 and a molecular weight of 303.09 g/mol.

Q2: How can I determine if this compound is present in my sample?

A2: X-ray diffraction (XRD) is commonly used to identify the presence of this compound. A well-defined perovskite structure in the XRD pattern confirms its presence [, , ]. Additionally, Raman spectroscopy can be used to analyze the vibrational modes characteristic of this compound [].

Q3: What spectroscopic techniques can be used to characterize this compound?

A3: Several spectroscopic techniques are employed to characterize this compound, including:

• Diffuse Reflectance Infrared Fourier Transform Spectroscopy (DRIFTS): This technique is particularly useful for studying the surface chemistry of this compound, including its interactions with organic molecules like carboxylic acids [].
• Raman Spectroscopy: Raman spectroscopy provides information about the vibrational modes of molecules, allowing for phase identification and analysis of bonding characteristics in this compound [, ].
• FTIR Spectroscopy: FTIR spectroscopy can reveal the presence of specific functional groups and chemical bonds within the material, aiding in the understanding of its structure and composition [].

Q4: What is the thermal stability of this compound?

A4: this compound exhibits a high Curie temperature (Tc), the temperature at which it transitions from a ferroelectric to a paraelectric phase. This high Tc, around 490 °C, makes it suitable for high-temperature applications [].

Q5: What happens to this compound at its Curie temperature?

A5: At its Curie temperature, this compound undergoes a phase transition from a tetragonal ferroelectric phase to a cubic paraelectric phase, losing its spontaneous polarization [, ].

Q6: What factors influence the dielectric properties of this compound thin films?

A6: Several factors impact the dielectric properties of this compound thin films, including:

• Film Thickness: Studies have shown a dependence of dielectric properties, such as dielectric constant and loss, on the thickness of this compound thin films [].
• Annealing Temperature: Annealing temperature significantly influences the crystallinity, grain size, and consequently, the dielectric properties of this compound films [, ].
• Seed Layers: Using seed layers like this compound (PLT) during thin film deposition can improve the crystallinity and electrical properties of this compound films [, ].
• Lead Excess: The amount of excess lead in precursor solutions used for this compound thin film fabrication can influence the formation of secondary phases (like pyrochlore PbTi3O7), the tetragonality (c/a ratio), and the dielectric properties of the resulting films [].

Q7: Does the annealing environment affect the properties of this compound thin films?

A7: Yes, annealing environment significantly impacts the structure and ferroelectric properties of this compound thin films []. For example, annealing in air can lead to higher remnant polarization and coercive field compared to annealing in oxygen or vacuum, but may also result in higher dielectric loss.

Q8: What methods are used to synthesize this compound?

A8: this compound can be synthesized using various methods, each with its advantages and disadvantages:

• Solid-State Reaction Method: This conventional method involves mixing and calcining oxide precursors at high temperatures [, , ]. While cost-effective, it may require high temperatures and lead to inhomogeneities.
• Hydrothermal Method: This method utilizes aqueous solutions at elevated temperatures and pressures to synthesize nanostructured this compound [, ]. It offers good control over particle size and morphology but requires specialized equipment.
• Combustion Technique: This method involves an exothermic reaction between metal salts and an organic fuel, resulting in rapid formation of this compound powders []. It is a fast and energy-efficient method but requires careful control of reaction parameters.
• Pulsed Laser Ablation: This technique uses a high-powered laser to ablate a target material, depositing this compound thin films with controlled stoichiometry [, ]. It allows for high-quality film deposition but requires sophisticated equipment.
• RF-Magnetron Sputtering: This method uses a plasma to sputter a target material, depositing thin films with controlled thickness and uniformity []. It offers good control over film properties but can be expensive.

Q9: Can the crystallographic orientation of this compound thin films be controlled?

A9: Yes, the crystallographic orientation of this compound thin films can be controlled during synthesis. For instance, using the Langmuir-Blodgett (LB) method with controlled precursor preparation conditions (pH, temperature, surface pressure) enables preferential orientation in specific planes, such as (111) or (101)(110) [].

Q10: What is the role of additives in this compound ceramics?

A10: Additives play a crucial role in tailoring the properties of this compound ceramics. For example:

• Lanthanum Doping: Lanthanum doping in this compound (PLT) can enhance dielectric properties, improve sinterability, and modify the ferroelectric phase transition temperature [, , ].
• Calcium Doping: Calcium doping can influence the microstructure, grain size, and electrical conductivity of this compound ceramics [, ].

Q11: What are the potential applications of this compound?

A11: this compound exhibits properties suitable for various applications, including:

• High-Frequency Resonators: Due to its high electromechanical coupling factor and relatively low mechanical loss, this compound is promising for high-frequency resonator applications [, ].
• Pyroelectric Sensors: Its high pyroelectric coefficient and Curie temperature make this compound attractive for infrared detectors and thermal sensing applications [, ].
• Ferroelectric Memories: this compound, particularly in thin film form, has potential for use in non-volatile ferroelectric random access memories (FeRAMs) due to its ferroelectric properties and ability to maintain polarization states [].
• Piezoelectric Devices: The piezoelectric properties of this compound make it suitable for actuators, sensors, and transducers in various applications [].

Q12: What are the challenges and future research directions for this compound?

A12: Despite its potential, this compound research faces challenges:

• Lead Toxicity: Lead-based materials raise environmental concerns. Research focuses on developing lead-free alternatives with comparable properties [].
• Thin Film Processing: Achieving high-quality this compound thin films with desired properties requires meticulous control of deposition parameters and understanding of interfacial phenomena [].
• Understanding Structure-Property Relationships: Further research is needed to comprehensively understand the relationship between processing, microstructure, and the resulting properties of this compound materials [].